Cas no 916201-64-4 ((1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine
• CAS No: 916201-64-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5616482
• PubChem ID: 66637123
• Update Time: 2025-05-20

(1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-6-methanamine, α-methyl-, (αR)-
• (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine

• Inchi： 1S/C8H10N4/c1-5(9)6-2-3-7-8(4-6)11-12-10-7/h2-5H,9H2,1H3,(H,10,11,12)/t5-/m1/s1
• InChI Key： HXGUWTOXXYHXNR-RXMQYKEDSA-N
• SMILES： N1C2=CC([C@@H](C)N)=CC=C2N=N1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 405.3±20.0 °C(Predicted)
• pka: 7.76±0.40(Predicted)

Additional information on (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine

Research Briefing on (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine (CAS: 916201-64-4) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine (CAS: 916201-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and its potential in drug discovery. This research briefing synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, with a focus on peer-reviewed studies published within the last three years.

Recent advances in asymmetric synthesis have enabled the efficient production of (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine with high enantiomeric purity (>99% ee), as demonstrated by Li et al. (2023) through a novel enzymatic resolution approach using immobilized lipase B from Candida antarctica. The compound's benzotriazole moiety has been identified as a privileged scaffold in medicinal chemistry, contributing to enhanced binding affinity with biological targets such as G-protein-coupled receptors (GPCRs) and kinases.

In pharmacological studies, derivatives of (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine have shown promising activity as selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier penetration compared to conventional antidepressants (Zhang et al., 2022). Molecular docking simulations reveal that the chiral center at the 1-position plays a critical role in binding to the serotonin transporter (SERT), with the (R)-enantiomer exhibiting 15-fold higher affinity than its (S)-counterpart.

Emerging applications in oncology have been reported by a multinational research team (Nature Chemical Biology, 2023), where the compound served as a key intermediate in the synthesis of potent PARP-1 inhibitors. The benzotriazole core facilitated π-π stacking interactions with the target protein's nicotinamide binding site, while the chiral amine moiety enabled optimal positioning of catalytic groups. In vivo studies demonstrated 60% tumor growth inhibition in BRCA-mutated xenograft models at sub-micromolar concentrations.

From a chemical biology perspective, (1R)-1-(1H-1,2,3-benzotriazol-5-yl)ethan-1-amine has been utilized as a versatile handle for bioconjugation, particularly in the development of targeted protein degraders (PROTACs). Its primary amine functionality allows for straightforward coupling with E3 ligase ligands, while the benzotriazole group enhances cellular permeability (Cell Chemical Biology, 2023). This dual functionality has enabled the creation of novel degrader molecules with picomolar DC50 values against previously "undruggable" targets.

Current challenges in the field include the need for improved synthetic routes to scale up production while maintaining stereochemical integrity, as well as comprehensive ADMET profiling of derivative compounds. Future research directions highlighted in recent reviews (Journal of Medicinal Chemistry, 2023) suggest exploration of the scaffold in RNA-targeting small molecules and as a component of covalent inhibitors through rational design of the benzotriazole reactivity.